![molecular formula C23H20O5 B3479362 2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one](/img/structure/B3479362.png)
2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one
Overview
Description
2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one, also known as BM-13177, is a synthetic compound that belongs to the class of flavonoids. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and biological properties.
Mechanism of Action
The exact mechanism of action of 2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one is not fully understood. However, studies have suggested that it exerts its biological effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been shown to activate the Nrf2/ARE pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative disorders. Additionally, it has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one is its potent biological activity and relatively low toxicity. This makes it an attractive candidate for further development as a therapeutic agent. However, its limited solubility in water and poor pharmacokinetic properties may limit its clinical application.
Future Directions
There are several future directions for the research and development of 2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one. One potential area of focus is its potential use as a chemopreventive agent for various types of cancer. Additionally, further studies are needed to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties. Finally, the development of novel analogs of this compound with improved biological activity and pharmacokinetic properties may lead to the discovery of more potent and effective therapeutic agents.
Scientific Research Applications
2-(4-ethoxy-3-methoxybenzylidene)-6-methoxybenzo[de]chromen-3(2H)-one has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, neurodegenerative disorders, and inflammation. It has been shown to exhibit potent antioxidant, anti-inflammatory, and anti-cancer activities in vitro and in vivo.
Properties
IUPAC Name |
(3E)-3-[(4-ethoxy-3-methoxyphenyl)methylidene]-8-methoxy-2-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaen-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20O5/c1-4-27-18-10-8-14(12-20(18)26-3)13-21-23(24)16-9-11-17(25-2)15-6-5-7-19(28-21)22(15)16/h5-13H,4H2,1-3H3/b21-13+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYOSCLQGTILSHQ-FYJGNVAPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)C3=C4C(=C(C=C3)OC)C=CC=C4O2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C/2\C(=O)C3=C4C(=C(C=C3)OC)C=CC=C4O2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.